N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide

• IUPAC Name: N-[2-(4-oxo-3H-quinazolin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C16H13N3O2/c1-10(20)17-13-8-4-2-6-11(13)15-18-14-9-5-3-7-12(14)16(21)19-15/h2-9H,1H3,(H,17,20)(H,18,19,21)
• InChI Key: SIRNCHDJBUDNPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1C2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C16H13N3O2
• DSSTOX Substance ID: DTXSID201203974
• Molecular Weight: 279.29 g/mol
• CAS RN: 40082-90-4

Description

N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide, also known as OAQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. OAQ belongs to the class of quinazoline derivatives and has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors. N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has been shown to inhibit the activity of protein kinase C (PKC), which plays a crucial role in cell signaling and regulation. N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. The inhibition of AChE leads to an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has also been shown to improve cognitive function by increasing acetylcholine levels in the brain. Additionally, N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has been shown to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide is also stable under various conditions, making it suitable for long-term storage. However, there are some limitations to using N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide in lab experiments. N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide is insoluble in water, which can make it difficult to work with in aqueous solutions. Additionally, N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has several potential future directions for research. One direction is to further investigate its anti-cancer activity and its potential use as a cancer drug. Another direction is to study its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide can be studied for its use as a potential drug candidate for the treatment of other diseases such as inflammation, oxidative stress, and bacterial infections. Further research is needed to fully understand the mechanism of action of N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide and to optimize its synthesis and effectiveness in various applications.
In conclusion, N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide, or N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide, is a promising chemical compound that has potential applications in various fields. Its synthesis method has been optimized to improve its purity and yield, and it has been studied extensively for its biochemical and physiological effects, mechanism of action, advantages, and limitations. Future research on N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide can lead to the development of new drugs and therapies for various diseases.

Synthesis Methods

N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide can be synthesized by reacting 2-aminobenzophenone with ethyl acetoacetate in the presence of acetic anhydride and glacial acetic acid. The resulting compound is then treated with hydrochloric acid to obtain N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide in high yield. The synthesis method of N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has been optimized to improve its purity and yield.

Scientific Research Applications

N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has been studied for its potential applications in various fields such as cancer research, neuroscience, and medicinal chemistry. N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells. It has also been studied for its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-[2-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]acetamide has also been investigated for its use as a potential drug candidate for the treatment of various diseases.